3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride

• IUPAC Name: methyl 3-(piperazine-1-carbonylamino)propanoate;hydrochloride
• InChI: InChI=1S/C9H17N3O3.ClH/c1-15-8(13)2-3-11-9(14)12-6-4-10-5-7-12;/h10H,2-7H2,1H3,(H,11,14);1H
• InChI Key: LXGVVSHEOYHNHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)N1CCNCC1.Cl
• Molecular Formula: C9H18ClN3O3
• Molecular Weight: 251.71 g/mol

Description

3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride (PAMPA-HCl) is a synthetic compound that has been studied for its potential applications in scientific research. PAMPA-HCl is an ester of piperazine-1-carbonylamino-propionic acid and is most commonly used in laboratory experiments to study cell permeability and drug absorption. PAMPA-HCl is a white crystalline powder with a molecular weight of 449.9 g/mol and a melting point of 155-157°C.

Scientific Research Applications

3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride is widely used in laboratory experiments to study cell permeability and drug absorption. It is used as a tool to evaluate the permeability of cells to various compounds. 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride has also been used to study drug absorption in the gastrointestinal tract. It is used to measure the permeability of drugs across the intestinal wall, as well as to evaluate the absorption of drugs in the stomach. 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride has also been used to study the transport of lipophilic compounds across cell membranes.

Mechanism of Action

3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride is believed to interact with membrane proteins in order to facilitate the transport of molecules across cell membranes. It is believed that 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride binds to membrane proteins and changes their conformation, allowing them to interact with other molecules. This interaction between 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride and membrane proteins is believed to be the mechanism by which 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride facilitates the transport of molecules across cell membranes.
Biochemical and Physiological Effects
3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride has been shown to have a number of biochemical and physiological effects on cells. It has been shown to increase the permeability of cells to various compounds, including drugs. It has also been shown to increase the solubility of lipophilic compounds in cells, which can lead to increased uptake of drugs by cells. Additionally, 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride has been shown to have an effect on the expression of certain genes, which can lead to changes in cell function.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride in laboratory experiments is that it is a relatively simple and inexpensive compound to synthesize. Additionally, it is easy to use and can be used to study a wide range of cell permeability and drug absorption phenomena. The main limitation of using 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride in laboratory experiments is that it is not as effective as some other permeability enhancers, such as cyclodextrins or polyethylene glycols.

Future Directions

There are a number of potential future directions for research involving 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride. One potential direction is to investigate the effects of 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride on the expression of certain genes in cells. Additionally, further research could be conducted to study the effects of 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride on the absorption of drugs in the gastrointestinal tract. Additionally, research could be conducted to study the effects of 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride on the permeability of cells to other molecules, such as proteins. Finally, research could be conducted to investigate the potential of 3-[(Piperazine-1-carbonyl)-amino]-propionic acid methyl ester hydrochloride as a tool for drug delivery.